Cas no 51219-19-3 (Boc-Arg(Z)2-OH)

• Product Name: Boc-Arg(Z)2-OH
• CAS No: 51219-19-3
• MF: C₂₇H₃₄N₄O₈
• MW: 542.580867290497
• MDL: MFCD24369610
• CID: 366651
• PubChem ID: 57647371
• Update Time: 2025-10-29

Boc-Arg(Z)2-OH Chemical and Physical Properties

Names and Identifiers

• (S)-5-(1,3-Bis((benzyloxy)carbonyl)guanidino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
• N-α-Boc-N-ω-,N-ω′-di-Z-L-arginine
• 11-Oxa-2,4,9-triazatridecanoicacid, 8-carboxy-3-imino-12,12-dimethyl-10-oxo-4-[(phenylmethoxy)carbonyl]-,1,3-bis(phenylmethyl
• Boc-Arg(Z)?-OH
• Boc-Arg(Z)2-OH
• Nα-Boc-Nω,Nω'-bis-Z-L-arginine
• N-α-Boc-N-ω-,N-ω'-di-Z-L-arginine
• Boc-Arg(Cbz)2-OH
• BOC-ARG(DI-Z)-OH
• BOC-ARGININE(Z)2-OH
• Boc-L-Arg(Cbz)2-OH
• BOC-L-ARG(Z2)-OH
• BOC-L-DIBENZYLOXYCARBONYL ARGININE
• N,N-Bis-(benzyloxycarbonyl)-N-tert-butoxycarbonyl-L-arginine
• N2-BOC-N6,8-di-Z-arginine
• N-.ALPHA.-BOC-N-.OMEGA.-,N-.OMEGA.''-DI-CBZ-L-ARGININE
• Boc-Arg(Z)2-OH >=98.0% (TLC)
• Nα-Boc-Nω,Nω'-bis-Z-L-arginine≥ 98% (HPLC)
• Boc-Arg(di-Z)-OH Novabiochem
• BOC-N-OMEGA,N-OMEGA'-BIS-Z-L-ARGININE

• MDL： MFCD24369610
• Inchi： 1S/C27H34N4O8/c1-27(2,3)39-26(36)29-21(22(32)33)15-10-16-28-23(30-24(34)37-17-19-11-6-4-7-12-19)31-25(35)38-18-20-13-8-5-9-14-20/h4-9,11-14,21H,10,15-18H2,1-3H3,(H,29,36)(H,32,33)(H2,28,30,31,34,35)/t21-/m0/s1
• InChI Key： ZWRJPLNCTNRXPE-NRFANRHFSA-N
• SMILES： C(/NCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(=N/C(=O)OCC1=CC=CC=C1)\NC(=O)OCC1C=CC=CC=1
• BRN： 4914609

Computed Properties

• Exact Mass: 542.23800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.4

Experimental Properties

• Color/Form: White powder
• Density: 1.2±0.1 g/cm3
• Melting Point: ~140 °C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.566
• Solubility: 可溶于氯仿（少量）、DMSO（轻微）、甲醇（轻微、加热）
• PSA: 167.35000
• LogP: 5.12600
• Solubility: Not available
• Optical Activity: [α]20/D +2.5±0.5°, c = 1% in methanol
• pka: 3.96±0.21(Predicted)

Boc-Arg(Z)2-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)